N-butylquinoline-8-sulfonamide

• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol
• IUPAC Name: N-butylquinoline-8-sulfonamide
• InChI: InChI=1S/C13H16N2O2S/c1-2-3-10-15-18(16,17)12-8-4-6-11-7-5-9-14-13(11)12/h4-9,15H,2-3,10H2,1H3
• InChI Key: UAMNHHMIANZKGC-UHFFFAOYSA-N
• SMILES: CCCCNS(=O)(=O)C1=CC=CC2=C1N=CC=C2

Description

N-Butylquinoline-8-sulfonamide is a sulfonamide derivative synthesized from 8-hydroxyquinoline through chlorosulfonation followed by amination with a butylamine group . This compound is part of a broader class of 8-hydroxyquinoline sulfonamides, which are explored for applications in medicinal chemistry (e.g., antimicrobial or anticancer agents) and materials science due to their chelating and fluorescence properties.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Key Observations :

• Synthesis Routes : While N-alkyl/aryl sulfonamides (e.g., butyl, ethyl) are synthesized directly via amination , phenyl-substituted analogs (e.g., compound 4 in ) require additional coupling steps with aromatic amines and silylation for stability .
• In contrast, ethyl and phenyl groups balance solubility and π-π stacking capabilities, making them suitable for sensor designs .

Functional and Application-Based Differences

B. Fluoride Sensing

• N-Ethyl/Phenylquinoline-8-sulfonamide Derivatives: Modified with silyloxy groups (e.g., 8-((tert-butyldiphenylsilyl)oxy)), these compounds act as fluoride probes. The ethyl variant (compound 2) shows faster fluoride response (t₁/₂: 2 min) than the phenyl analog (t₁/₂: 5 min) due to steric hindrance .

C. Solubility and Stability

• N-Butyl derivative : Low aqueous solubility (0.1 mg/mL in PBS) but high stability in plasma (>90% after 24 h).
• N-Phenyl derivative : Improved solubility (1.2 mg/mL in PBS) due to aromatic interactions but reduced thermal stability (decomposition at 120°C vs. 150°C for butyl analog) .